Cas no 1286726-14-4 (N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 1286726-14-4
• MF: C₂₀H₂₈N₄O₅S
• MW: 436.525123596191
• CID: 5984428
• PubChem ID: 49754796
• Update Time: 2025-05-22

N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-N-[(1-methylsulfonylpiperidin-4-yl)methyl]oxamide
• AKOS024531763
• N1-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide
• 1286726-14-4
• VU0531795-1
• N'-[(1-methanesulfonylpiperidin-4-yl)methyl]-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• F6089-8200

• Inchi： 1S/C20H28N4O5S/c1-14-5-6-16(12-17(14)24-9-3-4-18(24)25)22-20(27)19(26)21-13-15-7-10-23(11-8-15)30(2,28)29/h5-6,12,15H,3-4,7-11,13H2,1-2H3,(H,21,26)(H,22,27)
• InChI Key： LFQKUTANCVFQOJ-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(S(C)(=O)=O)CC1)(=O)C(NC1=CC=C(C)C(N2CCCC2=O)=C1)=O

Computed Properties

• Exact Mass: 436.17804118g/mol
• Monoisotopic Mass: 436.17804118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 124Ų

Additional information on N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1286726-14-4): A Comprehensive Overview

In the realm of pharmaceutical chemistry, N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1286726-14-4) stands as a compound of significant interest. This molecule, with its intricate structure and potential therapeutic applications, has garnered attention from researchers and industry professionals alike. Its unique combination of functional groups, including the methanesulfonylpiperidinyl and 2-oxopyrrolidinyl moieties, contributes to its distinctive properties and biological activity.

The compound's structure features a piperidine core modified with a methanesulfonyl group, which is known to influence both the physicochemical properties and the pharmacological profile of molecules. The presence of the 2-oxopyrrolidin-1-yl substituent on the phenyl ring adds another layer of complexity, potentially enhancing the molecule's interaction with biological targets. These structural characteristics make N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide a subject of ongoing research in drug discovery and development.

Recent trends in pharmaceutical research have shown increased interest in compounds with sulfonamide and lactam functionalities, both of which are present in this molecule. These groups are frequently found in drugs targeting neurological disorders, inflammation, and other therapeutic areas. The methanesulfonylpiperidinyl moiety, in particular, has been associated with improved blood-brain barrier penetration, making it valuable for central nervous system (CNS) drug development.

The synthesis of N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide typically involves multi-step organic reactions, with careful attention to protecting group strategies and reaction conditions. The piperidine ring is often constructed early in the synthesis, followed by introduction of the methanesulfonyl group and subsequent coupling with the appropriately functionalized phenyl component. The final steps usually involve formation of the ethanediamide linkage to complete the molecule.

From a pharmacological perspective, compounds with structural similarities to N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide have shown activity against various biological targets. The 2-oxopyrrolidin-1-yl group is particularly noteworthy, as it resembles the structure of known nootropic compounds, suggesting potential cognitive-enhancing properties. Additionally, the methanesulfonylpiperidinyl moiety may contribute to receptor binding affinity and selectivity.

In the context of current pharmaceutical trends, there is growing interest in small molecules that can modulate protein-protein interactions or target allosteric binding sites. The structural complexity of N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide makes it a candidate for such applications, particularly in neurological and psychiatric disorders where traditional approaches have shown limitations.

The physicochemical properties of N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide are crucial for its potential development as a therapeutic agent. The molecule's solubility, stability, and permeability characteristics are influenced by its multiple functional groups. The methanesulfonyl group enhances water solubility, while the piperidine and pyrrolidinone rings contribute to lipophilicity, creating a balanced profile that could be advantageous for drug formulation.

Analytical characterization of N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are essential for research applications. The CAS registry number 1286726-14-4 serves as a unique identifier for this specific compound across scientific literature and chemical databases.

From a commercial perspective, N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide is primarily available as a research chemical for pharmaceutical development and academic studies. Suppliers typically offer it in various quantities, with purity levels suitable for different research needs. The compound's market availability reflects the growing demand for structurally complex intermediates in drug discovery programs.

Safety considerations for handling N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its status as a research chemical, proper personal protective equipment and ventilation are recommended when working with this substance. Researchers are advised to consult material safety data sheets (MSDS) for specific handling instructions.

Looking toward the future, N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide represents an interesting scaffold for medicinal chemistry optimization. The compound's modular structure allows for various modifications that could enhance its biological activity or improve its drug-like properties. Current research directions include exploring its potential as a lead compound for neurological disorders and investigating its mechanism of action at the molecular level.

In conclusion, N'-(1-methanesulfonylpiperidin-4-yl)methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1286726-14-4) embodies the complexity and potential of modern pharmaceutical research compounds. Its unique combination of methanesulfonylpiperidinyl, 2-oxopyrrolidinyl, and ethanediamide functionalities makes it a valuable subject for ongoing investigation in drug discovery and development. As research continues to uncover its properties and potential applications, this compound may contribute to advancements in therapeutic interventions for various medical conditions.